Cas no 89807-20-5 (Phosphine oxide, [3-(diethylphosphinyl)propyl]diphenyl-)

• Product Name: Phosphine oxide, [3-(diethylphosphinyl)propyl]diphenyl-
• CAS No: 89807-20-5
• MF: C₁₉H₂₆O₂P₂
• MW: 348.356067180634
• CID: 588724
• PubChem ID: 13159118
• Update Time: 2025-04-19

Phosphine oxide, [3-(diethylphosphinyl)propyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, [3-(diethylphosphinyl)propyl]diphenyl-
• [3-diethylphosphorylpropyl(phenyl)phosphoryl]benzene
• 89807-20-5
• DTXSID70523256
• SCHEMBL10426418
• [3-(Diethylphosphoryl)propyl](oxo)diphenyl-lambda~5~-phosphane

• Inchi： 1S/C19H26O2P2/c1-3-22(20,4-2)16-11-17-23(21,18-12-7-5-8-13-18)19-14-9-6-10-15-19/h5-10,12-15H,3-4,11,16-17H2,1-2H3
• InChI Key： PYLQBHRTUFPFQI-UHFFFAOYSA-N
• SMILES： P(CC)(CC)(CCCP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 348.14080406g/mol
• Monoisotopic Mass: 348.14080406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 53.76000
• LogP: 4.79350